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Compound of Interest

Compound Name: Boc-L-Thr-OH

Cat. No.: B15286559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Boc-L-

Threonine (Boc-L-Thr-OH), a key building block in peptide synthesis and pharmaceutical

research. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
N-tert-Butoxycarbonyl-L-threonine, commonly abbreviated as Boc-L-Thr-OH, is a derivative of

the natural amino acid L-threonine.[1] It is widely used in peptide synthesis, biotechnology, and

pharmaceutical development due to its role as a protected amino acid building block.[2]

Table 1: Physical and Chemical Properties of Boc-L-Thr-OH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15286559?utm_src=pdf-interest
https://www.benchchem.com/product/b15286559?utm_src=pdf-body
https://www.benchchem.com/product/b15286559?utm_src=pdf-body
https://www.fengchengroup.com/amino-acids-and-derivatives/protective-amino-acid-boc-series/boc-l-threonine-boc-l-thr-oh-bp-ep-usp-cas.html
https://www.chemimpex.com/products/01384
https://www.benchchem.com/product/b15286559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 2592-18-9 [2][3][4][5]

Molecular Formula C₉H₁₇NO₅ [2][3][5][6]

Molecular Weight 219.23 g/mol [6][7]

Appearance
White to off-white powder or

crystalline solid
[1][2][8]

Melting Point 55 - 85 °C (may vary by purity) [2][4][8][9]

Solubility

Insoluble in water. Soluble in

organic solvents such as

methanol, ethanol, Dimethyl

sulfoxide (DMSO), Chloroform,

Dichloromethane, and Ethyl

Acetate.

[1][9]

Density 1.25 g/cm³ [1]

Storage Temperature

Recommended storage at 0 - 8

°C, with some sources

suggesting -20°C for long-term

stability.

[2][4]

Hazard Identification and GHS Classification
According to multiple safety data sheets, Boc-L-Thr-OH is not classified as a hazardous

substance or mixture under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[3][10][11] However, as with any chemical, it should be handled with

care. Some sources indicate potential for skin, eye, and respiratory irritation.[12]

Table 2: GHS Hazard Classification for Boc-L-Thr-OH
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Hazard Class Classification Source(s)

Acute Toxicity

Not classified as acutely toxic.

No acute toxicity information is

available for this product.

[3][8]

Skin Corrosion/Irritation

Not classified as

corrosive/irritant to skin. One

source suggests it may cause

skin irritation.

[3][12]

Serious Eye Damage/Irritation

Not classified as seriously

damaging to the eye or eye

irritant. One source suggests it

may cause serious eye

irritation.

[3][12]

Respiratory or Skin

Sensitisation

Shall not be classified as a

respiratory or skin sensitiser.
[3]

Germ Cell Mutagenicity
Shall not be classified as germ

cell mutagenic.
[3]

Carcinogenicity

Not classified as carcinogenic.

No ingredient is identified as a

known or anticipated

carcinogen by NTP or IARC.

[3]

Reproductive Toxicity
Shall not be classified as a

reproductive toxicant.
[3]

Specific Target Organ Toxicity

(Single Exposure)

Not classified as a specific

target organ toxicant (single

exposure). One source

suggests it may cause

respiratory irritation.

[3][12]

Specific Target Organ Toxicity

(Repeated Exposure)

Shall not be classified as a

specific target organ toxicant

(repeated exposure).

[3]
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Aspiration Hazard

Shall not be classified as

presenting an aspiration

hazard.

[3]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)
The following PPE is recommended when handling Boc-L-Thr-OH to minimize exposure.

Personal Protective Equipment (PPE) for Boc-L-Thr-OH

Handling Boc-L-Thr-OH

Eye Protection:
Safety glasses with side-shields or goggles (EN 166 compliant).

Always Wear

Hand Protection:
Wear suitable chemical-resistant gloves (tested to EN 374).

Always Wear

Body Protection:
Wear appropriate protective clothing to prevent skin exposure.Always Wear

Respiratory Protection:
Use a NIOSH/MSHA or European Standard EN 136 approved respirator if dust is generated.If dust is present

Click to download full resolution via product page

Caption: Recommended PPE for handling Boc-L-Thr-OH.

Engineering Controls
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Ventilation: Ensure adequate ventilation in the handling area. Use in a well-ventilated area,

and if dust is generated, use a fume hood or other local exhaust ventilation.[1][10][11]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[8][10] Avoid breathing dust.[8] Wash

hands thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1] Keep

refrigerated for long-term storage.[8][10] Keep away from heat, moisture, and strong

oxidizing agents.[1][3]

Emergency Procedures
First-Aid Measures
Table 3: First-Aid Measures for Boc-L-Thr-OH Exposure
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Exposure Route First-Aid Procedure Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[8][10]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothes and shoes. Get

medical attention if symptoms

occur.

[8][10]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[8][10]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if you feel unwell.

[8][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-

resistant foam.[8][11]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

[3][10][11]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective

gear.[10][11]

Accidental Release Measures
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The following workflow outlines the steps to be taken in the event of a spill.

Accidental Release Protocol for Boc-L-Thr-OH

Spill Occurs

Ensure appropriate PPE is worn.

Contain the spill.
Cover drains to prevent entry into waterways.

Clean up the spill.
Sweep up and shovel into suitable containers for disposal.

Dispose of waste in accordance with local, regional, and national regulations.

Decontaminate the area.
Clean the affected area to remove any remaining residue.

Spill Cleaned

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Toxicological and Ecological Information
Toxicological Information: No acute toxicity data is available for Boc-L-Thr-OH.[8] The

toxicological properties have not been thoroughly investigated.[13] It is not expected to be a

carcinogen, mutagen, or reproductive toxicant based on available information.[3]

Ecological Information: Should not be released into the environment.[10][11] Keep away

from drains, surface water, and groundwater.[3] No information is available on its

persistence, degradability, or bioaccumulative potential.[3]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Do not

mix with other waste. Handle uncleaned containers as you would the product itself.

This guide is intended to provide comprehensive safety and handling information for Boc-L-
Thr-OH. It is essential to always consult the most current Safety Data Sheet (SDS) from your

supplier before use and to conduct a thorough risk assessment for your specific laboratory

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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